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Compound of Interest

Compound Name: 2-Aminocyclohexanol

Cat. No.: B3021766

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical waste is a critical component of laboratory safety and regulatory compliance. 2-
Aminocyclohexanol, a common reagent, is classified as a hazardous substance requiring
meticulous disposal procedures. This guide provides essential, step-by-step information to
ensure its safe and compliant disposal.

Immediate Safety and Handling for Disposal

Before initiating the disposal process, ensure that appropriate personal protective equipment
(PPE) is worn. This includes safety goggles, chemical-resistant gloves, and a lab coat. All
handling of 2-Aminocyclohexanol waste should be conducted in a well-ventilated area,
preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

o Waste Identification and Classification: 2-Aminocyclohexanol and its empty containers are
considered hazardous waste.[1][2][3][4][5] It is crucial to not mix this waste with non-
hazardous materials or other incompatible chemical waste streams. The waste may be
classified as corrosive and harmful.[2][3]

» Container Selection and Labeling:

o Use a designated, leak-proof, and chemically compatible container for collecting 2-
Aminocyclohexanol waste. The original container, if in good condition, can be used.
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o The container must be clearly labeled with the words "HAZARDOUS WASTE" and the full
chemical name, "2-Aminocyclohexanol". Include the concentration and any other
components mixed with the waste.

e Waste Accumulation:

o Store the hazardous waste container in a designated satellite accumulation area within the
laboratory.

o Keep the container tightly sealed except when adding more waste.

o Ensure the storage area is secure and away from sources of ignition or incompatible
materials.

o Arrange for Professional Disposal:

o Disposal of 2-Aminocyclohexanol must be handled by a licensed hazardous waste
disposal company.[3] Do not attempt to dispose of this chemical down the drain or in
regular trash.[5]

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup. They will provide specific instructions on preparing the waste for transport and
will handle the final disposal in accordance with federal, state, and local regulations.[4][5]

o Decontamination of Empty Containers:
o Even empty containers that held 2-Aminocyclohexanol are considered hazardous waste.

o If institutional procedures allow, triple-rinse the empty container with a suitable solvent
(e.g., water or ethanol). The rinsate must be collected and disposed of as hazardous
waste.

o After proper decontamination, deface the original label and dispose of the container as
instructed by your EHS department.

Quantitative Data Summary
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While specific disposal limits are determined by local regulations and the licensed waste
disposal company, the following table summarizes key hazard classifications that inform its
disposal route.

Parameter Value Reference

UN Number UN 3259 TCI Safety Data Sheet

AMINES, SOLID,
Proper Shipping Name CORROSIVE, N.O.S. (2- TCI Safety Data Sheet

Aminocyclohexanol)

Hazard Class 8 (Corrosive) TCI Safety Data Sheet
Skin Corrosion/Irritation Category 1C /2 TCI / Fisher Scientific SDS
Serious Eye Damage/Irritation Category 1/2 TCI / Fisher Scientific SDS

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Aminocyclohexanol.
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Start: 2-Aminocyclohexanol Waste Generated

'

Is the container empty?

Triple-rinse with appropriate solvent.

Collect waste in a labeled, compatible
Hazardous Waste container.

Collect rinsate as Hazardous Waste. Deface label and dispose of empty container

as per EHS guidance.

Store container in Satellite Accumulation Area.

Contact EHS for waste pickup.

Waste collected by licensed
hazardous waste contractor.

Click to download full resolution via product page

2-Aminocyclohexanol Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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© 2025 BenchChem. All rights reserved.

Tech Support


https://www.fishersci.co.uk/store/msds?partNumber=10636602&countryCode=GB&language=en
https://www.chemicalbook.com/msds/2-aminocyclohexanol.pdf
https://www.tcichemicals.com/BE/en/sds/A1258_EU_6N.pdf
https://aksci.com/sds/V2080_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22365&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b3021766#2-aminocyclohexanol-proper-disposal-procedures
https://www.benchchem.com/product/b3021766#2-aminocyclohexanol-proper-disposal-procedures
https://www.benchchem.com/product/b3021766#2-aminocyclohexanol-proper-disposal-procedures
https://www.benchchem.com/product/b3021766#2-aminocyclohexanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3021766?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

